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Compound of Interest

Compound Name: Rapamycin-d3

Cat. No.: B12510939

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rapamycin-d3 is the deuterated form of Rapamycin, a potent and specific inhibitor of the
mammalian target of rapamycin (mMTOR).[1][2] It is commonly used as an internal standard for
the quantification of Rapamycin in various biological samples using mass spectrometry.[3][4]
Accurate preparation of stock solutions is critical for obtaining reliable and reproducible
experimental results. This document provides a detailed standard operating procedure (SOP)
for the preparation, storage, and handling of Rapamycin-d3 stock solutions.

Quantitative Data Summary

The following table summarizes the key quantitative information for Rapamycin-d3.
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Parameter Value Source(s)
Molecular Weight 917.19 g/mol [11[5]16]
Chemical Formula Cs1H76D3NOas3 [5]1[6]

CAS Number 392711-19-2 [1][5][6]
Purity Typically 298% [51[6]
Solubility in DMSO ~25 mg/mL [4117]
Solubility in Ethanol ~50 mg/mL [7]
Solubility in Methanol ~25 mg/mL [4107]
Solubility in Chloroform ~5 mg/mL [4107]

Storage of Powder

-20°C for up to 3 years

[1]2]

Storage of Stock Solution

-80°C for up to 1 year

[1]

Experimental Protocols

This section details the methodology for preparing a Rapamycin-d3 stock solution.

Materials and Equipment

» Rapamycin-d3 powder

e Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

 Sterile, amber microcentrifuge tubes or vials

o Calibrated analytical balance

o \ortex mixer

o Pipettes and sterile, filtered pipette tips

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
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Stock Solution Preparation (Example: 10 mM in DMSO)

o Pre-analysis: Before opening, allow the vial of Rapamycin-d3 powder to equilibrate to room
temperature for at least 15-20 minutes. This prevents condensation from forming on the
powder.

» Weighing: Tare a sterile, amber microcentrifuge tube on a calibrated analytical balance.
Carefully weigh the desired amount of Rapamycin-d3 powder. For example, to prepare 1 mL
of a 10 mM stock solution, you would need 0.917 mg of Rapamycin-d3 (Mass = Molarity x
Volume x Molecular Weight).

e Solubilization: Add the appropriate volume of anhydrous DMSO to the tube containing the
Rapamycin-d3 powder. For a 10 mM solution, if you weighed exactly 0.917 mg, you would
add 100 pL of DMSO.

e Mixing: Vortex the solution thoroughly for 1-2 minutes until the powder is completely
dissolved. Visually inspect the solution to ensure there are no visible particles.

» Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,
single-use volumes in sterile, amber microcentrifuge tubes.[1]

o Storage: Store the aliquots at -80°C.[1] When stored properly, the stock solution is stable for
at least one year.[1]

Preparation of Working Solutions

To prepare a working solution, thaw an aliquot of the stock solution at room temperature. Dilute
the stock solution to the desired final concentration using the appropriate cell culture medium
or buffer immediately before use.

Note on Solvent Choice: While DMSO is a common solvent, Rapamycin-d3 is also soluble in
ethanol and methanol.[4][7] The choice of solvent will depend on the specific experimental
requirements and cellular model. If the product is supplied in a solvent such as ethanol, it can
be evaporated under a gentle stream of nitrogen, and the desired solvent can be added
immediately.[4]

Visualizations
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Experimental Workflow for Rapamycin-d3 Stock
Solution Preparation
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Caption: Workflow for preparing Rapamycin-d3 stock solution.
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Caption: Inhibition of the mTORC1 signaling pathway by Rapamycin-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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